L-Glucose-13C

L-Glucose-13C, specifically L-Glucose-2-13C, is a stable isotope-labeled derivative of L-glucose, where the carbon atom at position 2 is replaced with the carbon-13 isotope. The molecular formula for L-Glucose-2-13C is $\text{C}_6\text{H}_{12}\text{O}_6$ with a molar mass of 181.16 g/mol. This compound retains the structural characteristics of natural glucose but is utilized primarily in research applications due to its isotopic labeling, which allows for tracking metabolic processes in biological systems .

L-Glucose-2-13C exhibits biological activities akin to those of D-glucose but is less commonly utilized by living organisms due to its stereochemistry. It serves as a valuable tool in metabolic studies, particularly in tracing glucose metabolism in various tissues and conditions such as cancer and diabetes. Its unique isotopic labeling enables researchers to monitor glucose utilization and metabolic shifts in real-time, providing insights into cellular metabolism and disease mechanisms .

L-Glucose-2-13C has numerous applications in scientific research:

• Metabolic Tracing: It is widely used as a tracer in metabolic studies to understand glucose metabolism in various biological contexts, including cancer research and diabetes studies .
• Nuclear Magnetic Resonance Spectroscopy: The compound is employed in NMR spectroscopy to study protein glycation and other metabolic processes involving carbohydrates .
• Biomedical Research: Its isotopic labeling allows for detailed investigations into metabolic pathways and kinetics, aiding in the development of therapeutic strategies for metabolic diseases .

Studies utilizing L-Glucose-2-13C have demonstrated its ability to interact with various biological molecules, providing insights into metabolic pathways. For instance, it has been shown to be incorporated into glycans on cell membranes, influencing glycosylation patterns associated with different cellular phenotypes in cancer cells . Additionally, its interaction with proteins leads to the formation of glycated adducts, which are critical for understanding diabetes-related complications and protein function alterations due to glycation .

L-Glucose-2-13C can be compared with several other compounds that share structural similarities or isotopic labeling characteristics:

L-Glucose-2-13C is unique due to its isotopic labeling which allows for specific tracing experiments that are not possible with non-labeled counterparts. Its application as a tracer provides distinct advantages in metabolic studies compared to other similar compounds that do not carry isotopic labels.